Cas no 1240598-93-9 (2-(Chloromethyl)pyrimidin-5-amine)

• Product Name: 2-(Chloromethyl)pyrimidin-5-amine
• CAS No: 1240598-93-9
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• CID: 4826709
• Update Time: 2023-08-19

2-(Chloromethyl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)pyrimidin-5-amine
• 5-Amino-2-(chloromethyl)pyrimidine

• Inchi： 1S/C5H6ClN3/c6-1-5-8-2-4(7)3-9-5/h2-3H,1,7H2
• InChI Key： VEOMXYOAIORPFZ-UHFFFAOYSA-N
• SMILES： ClCC1N=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.3
• XLogP3: -0.1
• Topological Polar Surface Area: 51.8